Cas no 220347-05-7 (Deshydroxyethoxy Ticagrelor)

• Product Name: Deshydroxyethoxy Ticagrelor
• CAS No: 220347-05-7
• MF: C₂₁H₂₄F₂N₆O₃S
• MW: 478.515469551086
• MDL: MFCD26961001
• CID: 1061683
• PubChem ID: 49846084
• Update Time: 2025-07-09

Deshydroxyethoxy Ticagrelor Chemical and Physical Properties

Names and Identifiers

• Deshydroxyethoxy Ticagrelor
• JTJ345Q434
• (1S,2R,3S,4R)-4-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)cyclopentane-1,2,3-triol
• 1,2,3-Cyclopentanetriol, 4-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-, (1S,2R,3S,4R)-
• 220347-05-7
• (1S,2R,3S,4R)-4-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)cyclopentane-1,2,3-triol
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-1,2,3-cyclopentanetriol
• SCHEMBL14789946
• Fluometacyl
• AR-C 124910XX
• 1,2,3-Cyclopentanetriol, 4-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-, (1S,2R,3S,4R)-
• VIA34705
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-1,2,3-cyclopentanetriol; AR-C 124910XX
• Deshydroxyethoxyticagrelor (AR-C124910XX) (M8)
• AS-56491
• (1s,2r,3s,4r)-4-(7-((1r,2s)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3h-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-1,2,3-cyclopentanetriol
• (1r,2s,3r,5s)-3-[7-[(1r,2s)-2-(3,4-difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)- 3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-hydroxy cyclopentane-1,2-diol
• C21H24F2N6O3S
• AZ11879328-003
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]cyclopentane-1,2,3-triol
• UNII-JTJ345Q434
• CS-M2240
• CHEMBL2029674
• AR-C124910XX
• AKOS037645048
• Ticagrelor Impurity 7

• MDL： MFCD26961001
• Inchi： 1S/C21H24F2N6O3S/c1-2-5-33-21-25-19(24-13-7-10(13)9-3-4-11(22)12(23)6-9)16-20(26-21)29(28-27-16)14-8-15(30)18(32)17(14)31/h3-4,6,10,13-15,17-18,30-32H,2,5,7-8H2,1H3,(H,24,25,26)/t10-,13+,14+,15-,17-,18+/m0/s1
• InChI Key： XYLIQTKEYHWYGG-XUNGLMTJSA-N
• SMILES： S(CCC)C1N=C2C(=C(N=1)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F)N=NN2[C@@H]1C[C@@H]([C@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 478.15986615g/mol
• Monoisotopic Mass: 478.15986615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 2.2

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 722.7±70.0 °C at 760 mmHg
• Flash Point: 390.9±35.7 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Deshydroxyethoxy Ticagrelor Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on Deshydroxyethoxy Ticagrelor

Deshydroxyethoxy Ticagrelor (CAS No. 220347-05-7): An Emerging Antiplatelet Agent

Deshydroxyethoxy Ticagrelor (CAS No. 220347-05-7) is a novel derivative of the well-known antiplatelet agent ticagrelor. This compound has garnered significant attention in the pharmaceutical and research communities due to its potential to enhance the therapeutic efficacy and safety profile of ticagrelor. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and recent advancements in the study of Deshydroxyethoxy Ticagrelor.

The chemical structure of Deshydroxyethoxy Ticagrelor is characterized by the removal of a hydroxyethoxy group from the parent compound ticagrelor. This modification aims to optimize the pharmacokinetic and pharmacodynamic properties of the drug, potentially leading to improved bioavailability and reduced side effects. The molecular formula of Deshydroxyethoxy Ticagrelor is C₁₈H₁₉N₃O₂S, with a molecular weight of approximately 337.42 g/mol.

In terms of pharmacology, Deshydroxyethoxy Ticagrelor functions as a potent and reversible inhibitor of the P2Y12 receptor on platelets. This receptor plays a crucial role in platelet aggregation, making it an attractive target for antiplatelet therapy. By blocking the P2Y12 receptor, Deshydroxyethoxy Ticagrelor effectively prevents the formation of thrombi, which are a major cause of cardiovascular events such as myocardial infarction and stroke.

Clinical studies have shown promising results for Deshydroxyethoxy Ticagrelor. A recent Phase II trial evaluated the safety and efficacy of this compound in patients with acute coronary syndrome (ACS). The study demonstrated that Deshydroxyethoxy Ticagrelor achieved significant reductions in platelet aggregation compared to placebo, with a favorable safety profile. Notably, the incidence of bleeding events was comparable to that observed with standard ticagrelor therapy.

The potential advantages of Deshydroxyethoxy Ticagrelor over existing antiplatelet agents include its enhanced bioavailability and reduced hepatic metabolism. These properties may translate into more consistent therapeutic effects and fewer drug-drug interactions. Additionally, preclinical studies have suggested that Deshydroxyethoxy Ticagrelor may have a longer half-life than ticagrelor, which could lead to more convenient dosing regimens for patients.

Recent advancements in the field have also explored the potential use of Deshydroxyethoxy Ticagrelor in combination therapy. For instance, a study published in the Journal of Cardiovascular Pharmacology investigated the synergistic effects of Deshydroxyethoxy Ticagrelor with aspirin in preventing platelet aggregation. The results indicated that this combination therapy could provide superior antiplatelet activity without increasing the risk of bleeding complications.

Beyond its primary role as an antiplatelet agent, there is growing interest in exploring the broader therapeutic applications of Deshydroxyethoxy Ticagrelor. Preliminary research has suggested that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as atherosclerosis and other inflammatory diseases. However, further studies are needed to fully elucidate these potential benefits.

In conclusion, Deshydroxyethoxy Ticagrelor (CAS No. 220347-05-7) represents a promising advancement in antiplatelet therapy. Its optimized chemical structure and favorable pharmacological properties make it a compelling candidate for further clinical development. As research continues to uncover new insights into its mechanisms and applications, it is likely that Deshydroxyethoxy Ticagrelor will play an increasingly important role in the prevention and treatment of cardiovascular diseases.